51-43-4

Epinephrine

In Stock

• CAS RN:
• 51-43-4

• Formula:
• C9H13NO3

• InChI:
• InChI=1S/C9H13NO3/c1-10-5-9(13)6-2-3-7(11)8(12)4-6/h2-4,9-13H,5H2,1H3/t9-/m0/s1

• InChIKey:
• UCTWMZQNUQWSLP-VIFPVBQESA-N

• (-)-Epinephrine is a natural neurotransmitter that is released from the adrenal medulla and activates adrenoceptors (Kis = 15, 735, and 3,970 nM for α1A-, β2-, and β1-adrenergic receptors, respectively). Through these receptors, (-)-epinephrine may induce either contraction or relaxation of vascular smooth muscle, depending on adrenoceptor subtype expression. Receptor-mediated actions of (-)-epinephrine are also relevant to blocking anaphylaxis, reversing cardiac arrest, and reducing bleeding in clinical trials.
  Therapeutic Epinephrine is the synthetic form of the naturally occurring sympathomimetic amine with vasoconstricting, intraocular pressure-reducing, and bronchodilating activities. By stimulating vascular alpha-adrenergic receptors, epinephrine causes vasoconstriction, thereby increasing vascular resistance and blood pressure. When administered in the conjunctiv...

Allopregnane-3beta,11beta,17alpha,21-tetrol-20-one

• CAS RN:
• 651-43-4

• Formula:
• C21H34O5

• InChI:
• InChI=1S/C21H34O5/c1-19-7-5-13(23)9-12(19)3-4-14-15-6-8-21(26,17(25)11-22)20(15,2)10-16(24)18(14)19/h12-16,18,22-24,26H,3-11H2,1-2H3/t12-,13-,14-,15-,16-,18+,19-,20-,21-/m0/s1

• InChIKey:
• AODPIQQILQLWGS-VSJLKEFSSA-N

• 3b-Allotetrahydrocortisol, also known as reichstein's substance V, belongs to the class of organic compounds known as 21-hydroxysteroids. These are steroids carrying a hydroxyl group at the 21-position of the steroid backbone. 3b-Allotetrahydrocortisol exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 3b-Allotetrahydrocortisol has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 3b-allotetrahydrocortisol is primarily located in the membrane (predicted from logP) and cytoplasm.

2-isopropyl-1H-benzo[d]imidazole

In Stock

• CAS RN:
• 5851-43-4

• Formula:
• C10H12N2

• InChI:
• InChI=1S/C10H12N2/c1-7(2)10-11-8-5-3-4-6-9(8)12-10/h3-7H,1-2H3,(H,11,12)

• InChIKey:
• RITUGMAIQCZEOG-UHFFFAOYSA-N

• 2-isopropyl-1H-benzo[d]imidazole is a useful research compound. Its molecular formula is C10H12N2 and its molecular weight is 160.22 g/mol. The purity is usually 95%.

4-[(E)-2-(4-Aminophenyl)ethenyl]phenol

• CAS RN:
• 18951-43-4

• Formula:
• C14H13NO

• InChI:
• InChI=1S/C14H13NO/c15-13-7-3-11(4-8-13)1-2-12-5-9-14(16)10-6-12/h1-10,16H,15H2/b2-1+

• InChIKey:
• HGDVTCNLNRCTHW-OWOJBTEDSA-N

• 4-[(E)-2-(4-Aminophenyl)ethenyl]phenol is a useful research compound. Its molecular formula is C14H13NO and its molecular weight is 211.26 g/mol. The purity is usually 95%.

1,1'-Hexamethylenebis(pyrrolidin-2-one)

• CAS RN:
• 34751-43-4

• Formula:
• C14H24N2O2

• InChI:
• InChI=1S/C14H24N2O2/c17-13-7-5-11-15(13)9-3-1-2-4-10-16-12-6-8-14(16)18/h1-12H2

• InChIKey:
• CGJZPGDXEGFRAL-UHFFFAOYSA-N

• 1,1'-Hexamethylenebis(pyrrolidin-2-one) is a useful research compound. Its molecular formula is C14H24N2O2 and its molecular weight is 252.35 g/mol. The purity is usually 95%.

1-Butyne, 1-bromo-3-methoxy-3-methyl-

• CAS RN:
• 71151-43-4

• Formula:
• C6H9BrO

• InChI:
• InChI=1S/C6H9BrO/c1-6(2,8-3)4-5-7/h1-3H3

• InChIKey:
• GMYBSGIHQYOVKW-UHFFFAOYSA-N

• 1-Butyne, 1-bromo-3-methoxy-3-methyl- is a useful research compound. Its molecular formula is C6H9BrO and its molecular weight is 177.04 g/mol. The purity is usually 95%.

Methyl 2-[4-(2-chloro-4-nitrophenoxy)phenoxy]propanoate

• CAS RN:
• 63651-43-4

• Formula:
• C16H14ClNO6

• InChI:
• InChI=1S/C16H14ClNO6/c1-10(16(19)22-2)23-12-4-6-13(7-5-12)24-15-8-3-11(18(20)21)9-14(15)17/h3-10H,1-2H3

• InChIKey:
• LFEFTBKXWPRUTE-UHFFFAOYSA-N

• Methyl 2-[4-(2-chloro-4-nitrophenoxy)phenoxy]propanoate is a useful research compound. Its molecular formula is C16H14ClNO6 and its molecular weight is 351.74 g/mol. The purity is usually 95%.

Methylcyclodecane

• CAS RN:
• 13151-43-4

• Formula:
• C11H22

• InChI:
• InChI=1S/C11H22/c1-11-9-7-5-3-2-4-6-8-10-11/h11H,2-10H2,1H3

• InChIKey:
• WFWNFBYXZQJMFM-UHFFFAOYSA-N

• Methylcyclodecane, also known as Methylcyclodecane, is a useful research compound. Its molecular formula is C11H22 and its molecular weight is 154.29 g/mol. The purity is usually 95%.

1-[(butylcarbamoyl)amino]cyclopentane-1-carboxylic acid

In Stock

• CAS RN:
• 953751-43-4

• Formula:
• C11H20N2O3

• 1-[(butylcarbamoyl)amino]cyclopentane-1-carboxylic acid is a useful research compound. Its molecular formula is C11H20N2O3 and its molecular weight is 228.3. The purity is usually 95%.

N-[4-(1,3-benzoxazol-2-yl)-3-hydroxyphenyl]-3-methylbenzamide

In Stock

• CAS RN:
• 327051-43-4

• Formula:
• C21H16N2O3

• InChI:
• InChI=1S/C21H16N2O3/c1-13-5-4-6-14(11-13)20(25)22-15-9-10-16(18(24)12-15)21-23-17-7-2-3-8-19(17)26-21/h2-12,24H,1H3,(H,22,25)

• InChIKey:
• GNVWIEXAJSAZES-UHFFFAOYSA-N

• N-[4-(1,3-benzoxazol-2-yl)-3-hydroxyphenyl]-3-methylbenzamide is a useful research compound. Its molecular formula is C21H16N2O3 and its molecular weight is 344.37. The purity is usually 95%.

Ethyl 2-(2-chloroacetamido)-5-(diethylcarbamoyl)-4-methylthiophene-3-carboxylate

In Stock

• CAS RN:
• 550351-43-4

• Formula:
• C15H21ClN2O4S

• InChI:
• InChI=1S/C15H21ClN2O4S/c1-5-18(6-2)14(20)12-9(4)11(15(21)22-7-3)13(23-12)17-10(19)8-16/h5-8H2,1-4H3,(H,17,19)

• InChIKey:
• PCRXEXGNEIGAEW-UHFFFAOYSA-N

• Ethyl 2-(2-chloroacetamido)-5-(diethylcarbamoyl)-4-methylthiophene-3-carboxylate is a useful research compound. Its molecular formula is C15H21ClN2O4S and its molecular weight is 360.85. The purity is usually 95%.

Ethyl 5-(2-(4-chlorophenyl)acetamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate

In Stock

• CAS RN:
• 851951-43-4

• Formula:
• C24H17ClF3N3O4S

• InChI:
• InChI=1S/C24H17ClF3N3O4S/c1-2-35-23(34)20-17-12-36-21(29-18(32)11-13-3-7-15(25)8-4-13)19(17)22(33)31(30-20)16-9-5-14(6-10-16)24(26,27)28/h3-10,12H,2,11H2,1H3,(H,29,32)

• InChIKey:
• ZOXCFJRCJBQCRX-UHFFFAOYSA-N

• Ethyl 5-(2-(4-chlorophenyl)acetamido)-4-oxo-3-(4-(trifluoromethyl)phenyl)-3,4-dihydrothieno[3,4-d]pyridazine-1-carboxylate is a useful research compound. Its molecular formula is C24H17ClF3N3O4S and its molecular weight is 535.92. The purity is usually 95%.

Methyl 2-cyano-4-fluoro-6-methylbenzoate

In Stock

• CAS RN:
• 877151-43-4

• Formula:
• C10H8FNO2

• InChI:
• InChI=1S/C10H8FNO2/c1-6-3-8(11)4-7(5-12)9(6)10(13)14-2/h3-4H,1-2H3

• InChIKey:
• LVGDEACFPFFUFB-UHFFFAOYSA-N

• Methyl 2-cyano-4-fluoro-6-methylbenzoate is a useful research compound. Its molecular formula is C10H8FNO2 and its molecular weight is 193.17 g/mol. The purity is usually 95%.

2-[(2-Fluorophenyl)methyl]-6-(4-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione

Usually In Stock

• CAS RN:
• 893951-43-4

• Formula:
• C22H20FN5O3

• InChI:
• InChI=1S/C22H20FN5O3/c1-25-19-18(20(29)28(22(25)30)13-14-5-3-4-6-17(14)23)27-12-11-26(21(27)24-19)15-7-9-16(31-2)10-8-15/h3-10H,11-13H2,1-2H3

• InChIKey:
• OOKJRJONXQDNIU-UHFFFAOYSA-N

• 2-[(2-Fluorophenyl)methyl]-6-(4-methoxyphenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C22H20FN5O3 and its molecular weight is 421.432. The purity is usually 95%.

4-[2-(2-methoxy-5-methylphenyl)-2-oxoethyl]-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-3,5-dione

In Stock

• CAS RN:
• 903851-43-4

• Formula:
• C20H19NO5

• InChI:
• InChI=1S/C20H19NO5/c1-12-8-9-17(25-3)15(10-12)16(22)11-21-19(23)13(2)26-18-7-5-4-6-14(18)20(21)24/h4-10,13H,11H2,1-3H3

• InChIKey:
• ANDFZHHAGKRDNI-UHFFFAOYSA-N

• 4-[2-(2-methoxy-5-methylphenyl)-2-oxoethyl]-2-methyl-2,3,4,5-tetrahydro-1,4-benzoxazepine-3,5-dione is a useful research compound. Its molecular formula is C20H19NO5 and its molecular weight is 353.4 g/mol. The purity is usually 95%.

(E)-2-methyl-N-{[7-(3-methyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-3-phenyl-2-propenamide

In Stock

• CAS RN:
• 1776051-43-4

• Formula:
• C20H18N6O2

• InChI:
• InChI=1S/C20H18N6O2/c1-13(10-15-6-4-3-5-7-15)19(27)21-12-18-24-23-17-11-16(8-9-26(17)18)20-22-14(2)25-28-20/h3-11H,12H2,1-2H3,(H,21,27)/b13-10+

• InChIKey:
• IOYBHQYKQVIBQH-JLHYYAGUSA-N

• (E)-2-methyl-N-{[7-(3-methyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}-3-phenyl-2-propenamide is a useful research compound. Its molecular formula is C20H18N6O2 and its molecular weight is 374.404. The purity is usually 95%.

3-[4-(5-Fluoropyrimidin-2-yl)oxypiperidin-1-yl]-1-propan-2-ylpyrrolidin-2-one

Usually In Stock

• CAS RN:
• 2379951-43-4

• Formula:
• C16H23FN4O2

• InChI:
• InChI=1S/C16H23FN4O2/c1-11(2)21-8-5-14(15(21)22)20-6-3-13(4-7-20)23-16-18-9-12(17)10-19-16/h9-11,13-14H,3-8H2,1-2H3

• InChIKey:
• RWUSYAHLISOPDT-UHFFFAOYSA-N

• 3-[4-(5-Fluoropyrimidin-2-yl)oxypiperidin-1-yl]-1-propan-2-ylpyrrolidin-2-one is a useful research compound. Its molecular formula is C16H23FN4O2 and its molecular weight is 322.384. The purity is usually 95%.